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Compound of Interest

Compound Name:
Methyl (tert-butoxycarbonyl)-L-

leucinate

Cat. No.: B558287 Get Quote

Technical Guide: Physical Properties of Boc-L-
Leu-OMe
This technical guide provides an in-depth overview of the physical properties of N-tert-

Butoxycarbonyl-L-leucine methyl ester (Boc-L-Leu-OMe), a crucial reagent in peptide synthesis

and drug development. This document is intended for researchers, scientists, and

professionals in the field of medicinal chemistry and materials science.

Core Physical Properties
Boc-L-Leu-OMe is a protected derivative of the amino acid L-leucine, featuring a tert-

butoxycarbonyl (Boc) protecting group on the amine and a methyl ester on the carboxyl group.

These modifications are critical for its application in stepwise peptide chain elongation.

Data Summary
The physical characteristics of Boc-L-Leu-OMe are summarized in the table below. These

values are critical for determining appropriate reaction conditions, purification methods, and

storage protocols.
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Physical Property Value Citations

Molecular Formula C₁₂H₂₃NO₄ [1][2][3][4]

Molecular Weight 245.32 g/mol [1][2][3][4]

Melting Point 147-149 °C [1][2]

Boiling Point 205 °C (literature) [1][2]

Density 0.991 g/mL at 25 °C (literature) [1][2]

Appearance
White/off-white solid or light

yellowish liquid
[2][4][5]

Note: The reported appearance varies. Given the melting point of 147-149°C, Boc-L-Leu-OMe

is a solid at standard ambient temperature and pressure. The description as a liquid may refer

to the substance in its molten state or as a supercooled liquid.

Experimental Protocols
Standardized methods are employed to determine the physical properties of chemical

compounds like Boc-L-Leu-OMe. The following are generalized protocols representative of

those used to obtain the data cited.

Melting Point Determination (Capillary Method)
Sample Preparation: A small, dry sample of crystalline Boc-L-Leu-OMe is finely powdered

and packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a

heating block or oil bath and a thermometer.

Heating: The sample is heated at a steady, slow rate (typically 1-2 °C per minute) as it

approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the entire sample becomes a clear liquid (completion of melting)

are recorded. This range (e.g., 147-149 °C) is reported as the melting point.
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Boiling Point Determination (Distillation Method)
Apparatus Setup: A small quantity of Boc-L-Leu-OMe is placed in a distillation flask. The

flask is fitted with a condenser, a thermometer with the bulb positioned at the vapor outlet,

and a collection vessel. The setup is typically performed under reduced pressure to prevent

decomposition at high temperatures.

Heating: The flask is heated gently. As the liquid boils, the vapor rises and surrounds the

thermometer bulb.

Equilibrium: The temperature is recorded when it stabilizes, indicating that the vapor and

liquid are in equilibrium. This stable temperature is the boiling point at the recorded pressure.

Correction: If the determination is not performed at standard atmospheric pressure (760

mmHg), the observed boiling point is corrected to the normal boiling point using a

nomograph or the Clausius-Clapeyron relation. The reported value of 205 °C is a literature

value, likely normalized to standard pressure.[1][2]

Application in Peptide Synthesis
Boc-L-Leu-OMe is a fundamental building block in peptide synthesis. The Boc group protects

the N-terminus, allowing for controlled, sequential addition of amino acids to a growing peptide

chain. The methyl ester protects the C-terminus. The following diagram illustrates the logical

workflow of a basic dipeptide formation using Boc-L-Leu-OMe.

Boc-L-Leu-OMe Ester Hydrolysis
(e.g., LiOH) Boc-L-Leu-OH

Peptide Coupling
(e.g., DCC/HOBt)

Second Amino Acid
(e.g., H-Gly-OMe)

Protected Dipeptide
(Boc-Leu-Gly-OMe)

Click to download full resolution via product page

Caption: Workflow for dipeptide synthesis using Boc-L-Leu-OMe.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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